Cas no 2248368-61-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate
• CAS No: 2248368-61-6
• MF: C₁₆H₁₃NO₅
• MW: 299.278124570847
• CID: 5965982
• PubChem ID: 165976718
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2248368-61-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate
• EN300-6514583

• Inchi： 1S/C16H13NO5/c1-10(9-11-5-4-8-21-11)16(20)22-17-14(18)12-6-2-3-7-13(12)15(17)19/h2-8,10H,9H2,1H3
• InChI Key： SRIPUJBNCRMUSR-UHFFFAOYSA-N
• SMILES： O(C(C(C)CC1=CC=CO1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 299.07937252g/mol
• Monoisotopic Mass: 299.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate (CAS No. 2248368-61-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate (CAS No. 2248368-61-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, combining a furan ring with an isoindole-1,3-dione moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in medicinal chemistry.

One of the key features of this compound is its ester linkage, which allows for further functionalization. The presence of the furan-2-yl group introduces aromaticity and potential π-π stacking interactions, critical for binding to biological targets. Recent studies highlight its relevance in designing small-molecule inhibitors for enzymes involved in inflammatory pathways, aligning with the growing focus on anti-inflammatory therapeutics. This aligns with trending searches like "heterocyclic compounds in drug design" and "furan derivatives in medicine," reflecting broader industry interests.

From a synthetic chemistry perspective, CAS No. 2248368-61-6 serves as a valuable building block for multicomponent reactions. Its compatibility with click chemistry and other modern synthetic techniques has been explored in peer-reviewed journals, addressing common queries such as "how to modify isoindole derivatives" or "applications of furan-based esters." The compound’s stability under mild conditions also makes it suitable for scalable production, a topic frequently searched by process chemists.

In material science, the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group contributes to the development of organic semiconductors and photoactive materials. With the surge in renewable energy research, this compound’s potential in organic photovoltaics (OPVs) has been investigated, tapping into popular search terms like "furan polymers for solar cells" and "isoindole-based electronic materials." Its electron-withdrawing properties and planar structure enhance charge transport, a hot topic in sustainable technology forums.

Quality control and analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate are critical for industrial adoption. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed, as evidenced by searches for "CAS 2248368-61-6 purity analysis" and "spectroscopic data of furan esters." Regulatory compliance, particularly in REACH and FDA submissions, further underscores its importance, linking to queries about "safe handling of specialty esters."

In summary, CAS No. 2248368-61-6 represents a multifaceted compound bridging pharmaceuticals and advanced materials. Its structural ingenuity and adaptability to cutting-edge research trends—from drug discovery to green energy—ensure its continued relevance. As scientists explore its untapped potential, this compound is poised to remain a focal point in both academic and industrial settings.